Cas no 796981-91-4 (N-[(2H-1,3-benzodioxol-5-yl)methyl]-4-chloro-3-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-[(2H-1,3-benzodioxol-5-yl)methyl]-4-chloro-3-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 796981-91-4
• MF: C₁₉H₁₉ClN₂O₅S
• MW: 422.882562875748
• CID: 5446991
• PubChem ID: 2704675
• Update Time: 2025-06-30

N-[(2H-1,3-benzodioxol-5-yl)methyl]-4-chloro-3-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• AB00689035-01
• 796981-91-4
• SR-01000024558-1
• VU0507430-1
• STK825939
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-4-chloro-3-(pyrrolidin-1-ylsulfonyl)benzamide
• SR-01000024558
• F3010-0034
• AKOS002212124
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-4-chloro-3-(pyrrolidine-1-sulfonyl)benzamide
• N-(1,3-benzodioxol-5-ylmethyl)-4-chloro-3-pyrrolidin-1-ylsulfonylbenzamide
• N-(1,3-benzodioxol-5-ylmethyl)-4-chloro-3-(pyrrolidin-1-ylsulfonyl)benzamide
• N-(1,3-Benzodioxol-5-ylmethyl)-4-chloro-3-(1-pyrrolidinylsulfonyl)benzamide

• Inchi： 1S/C19H19ClN2O5S/c20-15-5-4-14(10-18(15)28(24,25)22-7-1-2-8-22)19(23)21-11-13-3-6-16-17(9-13)27-12-26-16/h3-6,9-10H,1-2,7-8,11-12H2,(H,21,23)
• InChI Key： VWSDCPSGOMKNDV-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C2OCOC2=C1)(=O)C1=CC=C(Cl)C(S(N2CCCC2)(=O)=O)=C1

Computed Properties

• Exact Mass: 422.0703206g/mol
• Monoisotopic Mass: 422.0703206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• Density: 1.452±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.05±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[(2H-1,3-benzodioxol-5-yl)methyl]-4-chloro-3-(pyrrolidine-1-sulfonyl)benzamide

Professional Introduction to N-[(2H-1,3-benzodioxol-5-yl)methyl]-4-chloro-3-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 796981-91-4)

N-[(2H-1,3-benzodioxol-5-yl)methyl]-4-chloro-3-(pyrrolidine-1-sulfonyl)benzamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 796981-91-4, represents a fascinating blend of structural complexity and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a benzodioxol moiety, a chloro substituent, and a pyrrolidine-1-sulfonyl group, which collectively contribute to its unique chemical properties and biological activities.

The benzodioxol ring system, also known as an oxygenated dibenzo-p-dioxin derivative, is well-documented for its presence in various bioactive natural products and synthetic compounds. This moiety has been extensively studied for its potential roles in modulating biological pathways, particularly those involving enzyme inhibition and receptor binding. In the context of N-[(2H-1,3-benzodioxol-5-yl)methyl]-4-chloro-3-(pyrrolidine-1-sulfonyl)benzamide, the benzodioxol ring is positioned to interact with biological targets in a manner that could potentially lead to novel pharmacological effects.

The presence of a chloro substituent at the 4-position of the benzamide core is another critical feature of this compound. Chloro-substituted aromatic compounds are frequently employed in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The electron-withdrawing nature of the chloro group can also influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. This feature makes N-[(2H-1,3-benzodioxol-5-yl)methyl]-4-chloro-3-(pyrrolidine-1-sulfonyl)benzamide a promising candidate for further investigation in drug discovery.

The third major component of this compound is the pyrrolidine-1-sulfonyl group, which is attached at the 3-position of the benzamide moiety. Pyrrolidine derivatives are known for their broad spectrum of biological activities, including roles as neurotransmitter reuptake inhibitors and enzyme modulators. The sulfonyl group further enhances the polarity and hydrophilicity of the molecule, which can be advantageous for oral bioavailability and tissue distribution. The combination of these functional groups in N-[(2H-1,3-benzodioxol-5-yl)methyl]-4-chloro-3-(pyrrolidine-1-sulfonyl)benzamide suggests a multifaceted approach to drug design.

In recent years, there has been growing interest in developing small molecules that can modulate complex biological pathways associated with neurological disorders. The structural features of N-[(2H-1,3-benzodioxol-5-yl)methyl]-4-chloro-3-(pyrrolidine-1-sulfonyl)benzamide make it an attractive candidate for investigating its potential effects on neurotransmitter systems. For instance, the benzodioxol ring could interact with serotonin or dopamine receptors, while the pyrrolidine moiety might influence norepinephrine reuptake or other monoamine transporters. Such interactions could lead to novel therapeutic strategies for conditions like depression, anxiety, and cognitive dysfunction.

The compound's design also takes into account considerations related to drug-like properties such as solubility, permeability, and metabolic stability. These factors are crucial for determining whether a candidate molecule can progress from preclinical studies to clinical trials. The presence of both hydrophilic and hydrophobic regions in N-[(2H-1,3-benzodioxol-5-yli)methyl]-4-chloro-3-(pyrrolidine-l-sulfonyl)benzamide suggests that it may possess favorable pharmacokinetic profiles. Further studies are needed to optimize these properties and evaluate their impact on overall efficacy.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to construct the complex core structure efficiently and with high yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds that define the benzodioxol and benzamide moieties. Additionally, protecting group strategies have been essential in ensuring regioselectivity during multi-step synthesis.

Evaluation of N-[(2H-l,l-benzodioxol-Syl)methyI]-4-chIoro-l(3-pyrrolidinonesulfonyI)-benzarnide's biological activity has begun with in vitro assays targeting relevant enzymes and receptors. Preliminary data suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, which aligns with its structural features. However, more comprehensive studies are required to fully elucidate its mechanism of action and potential side effects. These investigations will involve both computational modeling and experimental validation using cell-based assays.

The development of new pharmaceuticals is often hampered by challenges related to patentability and intellectual property protection. The unique structural features of N-[(Zll-l,benzo-dioxoll-Syl)methyll)-4-chIoro-l(3-pyrrollldlnonesulfoyl)-benzalnide offer opportunities for patenting novel derivatives or formulations that could provide competitive advantages in the market place. Companies investing in this compound may explore strategies such as co-crystallization with other molecules or formulation innovations to extend their intellectual property portfolio.

The regulatory landscape for new drug candidates continues to evolve with increasing emphasis on sustainability and environmental considerations during drug development processes The synthesis methods used for producing N-[(ZII-I,-bend o-dioxoll-Syl)methyll)-4-chIoro-l(3-pyrrollldlnonesulfoyl)-benzalnide must adhere to stringent guidelines regarding waste management hazardous substances handling These requirements necessitate careful planning throughout each stage from laboratory-scale preparation industrial-scale production ensuring compliance with all applicable regulations.

In conclusion,N-[(ZII-I,-bend o-dioxoll-Syl)methyll)-4-chIoro-l(3-pyrrollldlnonesulfoyl)-benzalnide represents an exciting opportunity within pharmaceutical research due to its innovative structure potential therapeutic applications Furthermore ongoing studies will be essential uncovering full mechanistic details optimizing pharmacokinetic properties addressing any safety concerns Thus far initial findings support continued exploration into this promising chemical entity future medical breakthroughs possible through dedicated scientific effort collaboration between academia industry partners advance knowledge treat human diseases effectively safely manner benefit patients worldwide long term perspective taking into account ethical social implications responsible innovation practice always paramount consideration whenever developing novel treatments like one described here today.